4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid

• Molecular Formula: C9H11NO3S
• Molecular Weight: 213.26 g/mol
• IUPAC Name: 4-oxo-4-(thiophen-2-ylmethylamino)butanoic acid
• InChI: InChI=1S/C9H11NO3S/c11-8(3-4-9(12)13)10-6-7-2-1-5-14-7/h1-2,5H,3-4,6H2,(H,10,11)(H,12,13)
• InChI Key: VAKOIYUDXVCKOV-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)CNC(=O)CCC(=O)O

Description

4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid, also known as TBOA, is a chemical compound that has been widely studied for its potential applications in scientific research. TBOA is a potent inhibitor of the glutamate transporter, which is responsible for regulating the levels of the neurotransmitter glutamate in the brain.

Scientific Research Applications

4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has been used extensively in scientific research to study the role of glutamate transporters in the brain. Glutamate is the primary excitatory neurotransmitter in the brain, and its levels must be tightly regulated to maintain normal brain function. Glutamate transporters are responsible for removing excess glutamate from the synapse, and dysfunction of these transporters has been implicated in several neurological disorders, including epilepsy, stroke, and Alzheimer's disease.
4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has been shown to be a potent inhibitor of glutamate transporters, and its use has led to several important discoveries in the field of neuroscience. For example, 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has been used to study the role of glutamate transporters in synaptic plasticity, which is the ability of the brain to change and adapt in response to experience. 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has also been used to investigate the role of glutamate transporters in neurodegenerative diseases, such as Parkinson's disease and Huntington's disease.

Mechanism of Action

4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid works by binding to the glutamate transporter and blocking its ability to remove glutamate from the synapse. This results in an accumulation of glutamate in the synapse, which can lead to overexcitation of neurons and ultimately cell death. The mechanism of action of 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has been well-studied, and several structural studies have been conducted to understand the binding interactions between 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid and the glutamate transporter.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid are primarily related to its inhibition of glutamate transporters. As mentioned earlier, this can lead to an accumulation of glutamate in the synapse, which can have several downstream effects. For example, excessive glutamate release can lead to the activation of NMDA receptors, which are involved in learning and memory. However, overactivation of NMDA receptors can lead to excitotoxicity and neuronal damage.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid in lab experiments is its potency as a glutamate transporter inhibitor. 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has been shown to be more effective than other glutamate transporter inhibitors, such as DL-threo-beta-benzyloxyaspartate (4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid) and L-trans-pyrrolidine-2,4-dicarboxylate (PDC). Additionally, 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has a relatively long half-life, which allows for sustained inhibition of glutamate transporters.
However, there are also several limitations to using 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid in lab experiments. One of the primary limitations is its potential for off-target effects. 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has been shown to inhibit other transporters, such as the GABA transporter, at high concentrations. Additionally, 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid can be toxic to cells at high concentrations, which can limit its use in certain experimental conditions.

Future Directions

There are several future directions for research on 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid and its potential applications in neuroscience. One area of interest is the development of more selective glutamate transporter inhibitors. While 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid is a potent inhibitor of glutamate transporters, it also has off-target effects that can limit its use in certain experimental conditions. Developing more selective inhibitors could allow for more precise manipulation of glutamate transporter function in the brain.
Another area of interest is the use of 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid as a tool for studying the role of glutamate transporters in neurological disorders. As mentioned earlier, dysfunction of glutamate transporters has been implicated in several neurological disorders, and 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has been used to study the effects of glutamate transporter dysfunction in these conditions. Further research could lead to the development of new therapies for these disorders based on the manipulation of glutamate transporter function.
Conclusion
In conclusion, 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid is a potent glutamate transporter inhibitor that has been widely used in scientific research to study the role of glutamate transporters in the brain. 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has several advantages as a research tool, including its potency and long half-life. However, there are also limitations to its use, including its potential for off-target effects and toxicity at high concentrations. Future research on 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid and other glutamate transporter inhibitors could lead to new insights into the role of glutamate transporters in neurological disorders and the development of new therapies based on the manipulation of glutamate transporter function.

Synthesis Methods

The synthesis of 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid involves the reaction of 2-thienylmethylamine with ethyl 4-oxobutanoate in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to yield 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid as a white crystalline powder. The synthesis of 4-Oxo-4-[(2-thienylmethyl)amino]butanoic acid has been well-established in the literature, and several modifications to the method have been reported to improve the yield and purity of the compound.